Pyruvic acid-13C2

• Molecular Formula: C3H4O3
• Molecular Weight: 90.047 g/mol
• InChI: InChI=1S/C3H4O3/c1-2(4)3(5)6/h1H3,(H,5,6)/i1+1,2+1
• InChIKey: LCTONWCANYUPML-ZDOIIHCHSA-N

Pyruvic Acid-13C2 Procurement Guide

Pyruvic acid-13C2 (1,2-13C2 pyruvate) is a stable isotope-labeled α-keto acid tracer in which both the C1 (carboxyl) and C2 (carbonyl) positions of the pyruvate molecule are enriched with carbon-13. As the simplest α-keto acid, pyruvate occupies a critical metabolic junction linking glycolysis, the tricarboxylic acid (TCA) cycle, gluconeogenesis, and amino acid biosynthesis [1]. The dual 13C labeling at positions 1 and 2 distinguishes this isotopologue from single-labeled variants ([1-13C]pyruvate, [2-13C]pyruvate) and uniformly labeled [U-13C3]pyruvate, enabling simultaneous tracking of carbon flow through both oxidative (pyruvate dehydrogenase, PDH) and anaplerotic (pyruvate carboxylase, PC) pathways without the spectral overlap and mass isotopomer complexity inherent to uniformly labeled tracers [2]. Commercially, this compound is supplied as the free acid or sodium salt, typically with isotopic purity ≥99 atom % 13C and chemical purity ≥99%, and is widely employed in 13C-metabolic flux analysis (13C-MFA), hyperpolarized 13C magnetic resonance spectroscopy (MRS), and targeted LC-MS/MS quantification of central carbon metabolism .

Simultaneous resolution of cytosolic and mitochondrial pyruvate fate in single experiment

Reduced mass isotopomer complexity versus uniformly labeled tracers

High isotopic purity supporting hyperpolarized MRS and LC-MS/MS workflows

• [1] Alfa Chemistry. (2026). Isotope-labeled Alpha-Keto Acids — Pyruvate. Isotope Science Division. View Source
• [2] Chen, A. P., et al. (2018). Probing the cardiac malate-aspartate shuttle non-invasively using hyperpolarized [1,2-13C2]pyruvate. NMR in Biomedicine, 31(1), e3845. DOI: 10.1002/nbm.3845. View Source

Limitations of Single-Labeled Pyruvate Tracers

Unlabeled pyruvate is entirely transparent to 13C NMR detection and mass spectrometry-based flux analysis, providing no positional information on carbon fate. Single-labeled variants ([1-13C]pyruvate or [2-13C]pyruvate) interrogate only one branch of pyruvate metabolism: [1-13C]pyruvate loses its 13C label upon decarboxylation to acetyl-CoA (via PDH), limiting detection to cytosolic lactate/alanine production and bicarbonate from PDH, whereas [2-13C]pyruvate retains its label into the TCA cycle but cannot simultaneously quantify cytosolic exchange fluxes [1]. Critically, in vivo cardiac MRS studies with hyperpolarized [1,2-13C2]pyruvate demonstrated that the dual label enables concurrent measurement of both cytosolic conversion rates (≥5-fold workload-dependent increase in [1-13C]lactate and [1-13C]alanine) and mitochondrial TCA cycle turnover (2.5-fold increase in 13C-acetylcarnitine) in a single experiment — information that single-labeled tracers cannot provide without separate parallel experiments [2]. Uniformly labeled [U-13C3]pyruvate introduces mass isotopomer spectral complexity and isotopic dilution effects that complicate quantitative flux modeling, particularly in systems with active anaplerotic/cataplerotic cycling [3]. The dual-labeling strategy of pyruvic acid-13C2 thus occupies a non-substitutable analytical niche: it provides the minimum labeling complexity necessary to simultaneously resolve oxidative versus anaplerotic pyruvate fate while preserving quantitative precision.

Pyruvic Acid-13C2 [1-13C] or [2-13C]pyruvate Single-labeled tracers interrogate only one metabolic branch, limiting concurrent cytosolic and mitochondrial flux quantification.

Pyruvic Acid-13C2 [U-13C3]pyruvate Uniform labeling introduces complex mass isotopomer distributions and isotopic dilution, complicating quantitative flux modeling.

Pyruvic Acid-13C2 Unlabeled pyruvate Provides no 13C signal for NMR or mass shift for LC-MS internal standardization; cannot report carbon fate.

• [1] Park, J. M., et al. (2013). Measuring mitochondrial metabolism in rat brain in vivo using MR Spectroscopy of hyperpolarized [2-13C]pyruvate. NMR in Biomedicine, 26(10), 1197-1203. DOI: 10.1002/nbm.2935. View Source
• [2] Chen, A. P., et al. (2018). Probing the cardiac malate-aspartate shuttle non-invasively using hyperpolarized [1,2-13C2]pyruvate. NMR in Biomedicine, 31(1), e3845. DOI: 10.1002/nbm.3845. View Source
• [3] Riazi, R., et al. (2009). Probing pyruvate metabolism in normal and mutant fibroblast cell lines using 13C-labeled mass isotopomer analysis and mass spectrometry. Molecular Genetics and Metabolism, 98(4), 349-355. DOI: 10.1016/j.ymgme.2009.06.015. View Source

Quantitative Evidence for Pyruvic Acid-13C2

Cytosolic and Mitochondrial Flux Quantification via Hyperpolarized MRS

In hyperpolarized 13C magnetic resonance spectroscopy studies of porcine hearts, [1,2-13C2]pyruvate enabled simultaneous, non-invasive measurement of cytosolic pyruvate conversion and mitochondrial TCA cycle activity within a single experimental session. The C1 label revealed a greater than five-fold increase in cytosolic [1-13C]lactate and [1-13C]alanine production under increased cardiac workload, while the C2 label tracked a 2.5-fold increase in mitochondrial 13C-acetylcarnitine production. Critically, the ratio of 13C-glutamate signal to 13C-labeled acetyl-CoA entering the TCA cycle decreased by 40% under adrenergic activation, a finding that directly revealed limiting NADH shuttling via the malate-aspartate shuttle — an observation unattainable with single-labeled [1-13C]pyruvate or [2-13C]pyruvate alone [1].

Multiplexed Flux Quantification

Head-to-head

＞5× ↑ cytosolic [1-13C]lactate/alanine; 2.5× ↑ mitochondrial 13C-acetylcarnitine; 40% ↓ glutamate/acetyl-CoA flux ratio

Simultaneous cytosolic/mitochondrial flux resolution in single hyperpolarized MRS experiment

Perfused porcine heart; adrenergic stimulation with dobutamine

Evidence Dimension	Multiplexed detection of cytosolic vs. mitochondrial pyruvate fate
Target Compound Data	Simultaneous detection: >5-fold increase in cytosolic [1-13C]lactate/[1-13C]alanine; 2.5-fold increase in mitochondrial 13C-acetylcarnitine; 40% decrease in 13C-glutamate/acetyl-CoA flux ratio under workload
Comparator Or Baseline	[1-13C]pyruvate: detects only cytosolic lactate/alanine and bicarbonate (PDH flux) — label lost upon acetyl-CoA entry; [2-13C]pyruvate: detects TCA cycle metabolites (glutamate, acetylcarnitine) but lacks cytosolic exchange information; Unlabeled pyruvate: no 13C signal
Quantified Difference	Dual-label [1,2-13C2]pyruvate provides two orthogonal flux readouts simultaneously vs. single readout from single-labeled tracers; 40% flux ratio change uniquely identifiable only with dual labeling
Conditions	Hyperpolarized 13C MRS in perfused porcine heart; adrenergic stimulation (dobutamine) to increase cardiac workload; in vivo-like conditions

Why This Matters

This evidence demonstrates that pyruvic acid-13C2 is the only pyruvate isotopologue capable of resolving both cytosolic and mitochondrial metabolic compartments in a single hyperpolarized MRS experiment, eliminating inter-experiment variability and reducing animal/subject usage.

• [1] Chen, A. P., et al. (2018). Probing the cardiac malate-aspartate shuttle non-invasively using hyperpolarized [1,2-13C2]pyruvate. NMR in Biomedicine, 31(1), e3845. DOI: 10.1002/nbm.3845. View Source

Isotopic Purity for Precise LC-MS and NMR Quantitation

Commercial pyruvic acid-13C2 (1,2-13C2 pyruvate) is supplied with isotopic purity specifications of ≥99 atom % 13C at the labeled positions, with chemical purity ≥99% (CP). In contrast, unlabeled pyruvate contains natural abundance 13C at approximately 1.1% per carbon position, producing no measurable mass shift for internal standardization and negligible NMR signal. Single-labeled variants ([1-13C]pyruvate or [2-13C]pyruvate) provide only a +1 Da mass shift relative to unlabeled pyruvate, which may be insufficient for baseline chromatographic separation from endogenous unlabeled analyte in complex biological matrices . The dual 13C labeling of pyruvic acid-13C2 yields a +2 Da mass shift, providing unambiguous spectral separation from endogenous pyruvate in LC-MS selected reaction monitoring (SRM) and enabling precise quantification via isotope dilution mass spectrometry. For hyperpolarized NMR applications, the high isotopic enrichment (>99 atom %) is essential for achieving sufficient 13C signal enhancement (typically >10,000-fold) to enable real-time in vivo metabolic imaging [1].

Isotopic Purity & Mass Shift

Class-level

≥99 atom % 13C; +2 Da mass shift (M+2) vs. unlabeled pyruvate

Supports precise LC-MS quantitation and hyperpolarized MRS signal enhancement

Commercial specification; verify lot-specific certificate of analysis

Evidence Dimension	Isotopic purity and mass shift for analytical applications
Target Compound Data	≥99 atom % 13C isotopic purity; +2 Da mass shift (M+2) relative to unlabeled pyruvate; M+6 shift for deuterated variant (pyruvic acid-1,2-13C2,d4)
Comparator Or Baseline	Unlabeled pyruvate: ~1.1% natural 13C abundance, +0 Da mass shift; [1-13C]pyruvate: ≥99 atom % 13C isotopic purity, +1 Da mass shift; [U-13C3]pyruvate: ≥99 atom % 13C, +3 Da mass shift
Quantified Difference	Pyruvic acid-13C2 provides ≥99% enrichment at two specific carbon positions vs. 1.1% natural abundance in unlabeled pyruvate; +2 Da shift provides chromatographic separation from endogenous background in most LC conditions without the isotopomer complexity of +3 Da shift
Conditions	Commercial product specifications (Sigma-Aldrich Catalog No. 905372 and equivalents); applicable to LC-MS/MS, GC-MS, and hyperpolarized 13C NMR/MRS workflows

Why This Matters

Procurement decisions must prioritize isotopic purity specifications; pyruvic acid-13C2 with ≥99 atom % 13C ensures sufficient signal-to-noise for trace-level quantification in biological matrices and enables hyperpolarization protocols requiring high isotopic enrichment.

• [1] Park, J. M., et al. (2013). Measuring mitochondrial metabolism in rat brain in vivo using MR Spectroscopy of hyperpolarized [2-13C]pyruvate. NMR in Biomedicine, 26(10), 1197-1203. DOI: 10.1002/nbm.2935. View Source

Resolving Pyruvate Carboxylase vs. Dehydrogenase Flux Partitioning

13C-metabolic flux analysis (13C-MFA) requires distinct labeling patterns to resolve fluxes through converging metabolic pathways. Studies in isolated rat hepatocytes using [2-13C]pyruvate demonstrated asymmetric 13C enrichment in newly formed glucose (C5 > C2 and C6 > C1), revealing enzyme-to-enzyme channeling of glyceraldehyde-3-phosphate and indicating that the major fraction of pyruvate is metabolized via pyruvate carboxylase (PC) rather than pyruvate dehydrogenase (PDH) [1]. Complementary studies in S. cerevisiae using [2-13C]pyruvate as substrate confirmed preferential labeling of C3-glutamate in the TCA cycle, consistent with restricted rotation of intermediates through channeling [2]. In cultured human fibroblast studies with [U-13C3]pyruvate, mass isotopomer analysis revealed PC/PDC flux ratios of 0.01-0.3 in normal cells, demonstrating predominant decarboxylation under those conditions [3]. Pyruvic acid-13C2 combines the C1 and C2 labeling information in a single tracer, enabling simultaneous estimation of PC and PDH flux contributions from a single experiment rather than requiring separate incubations with different singly-labeled substrates or computationally deconvolving complex mass isotopomer distributions from uniformly labeled tracers [4].

PC vs. PDH Flux Partitioning

Class-level

Dual label provides two independent flux constraints; reported PC/PDC ratios 0.01–0.3 in fibroblasts

Reduces need for parallel single-labeled tracer incubations in 13C-MFA studies

Validated in rat hepatocytes and S. cerevisiae models

Evidence Dimension	Flux resolution through competing pyruvate metabolic branches (PC vs. PDH)
Target Compound Data	Simultaneous tracking of C1 (carboxyl) and C2 (carbonyl) carbon fate: C1 label lost upon PDH-mediated decarboxylation (appears as 13CO2/bicarbonate); C2 label retained into acetyl-CoA and TCA cycle
Comparator Or Baseline	[1-13C]pyruvate: only tracks carboxyl carbon fate (cytosolic exchange, anaplerosis via PC); [2-13C]pyruvate: only tracks carbonyl carbon fate (oxidative flux into TCA cycle); [U-13C3]pyruvate: all three carbons labeled, generating complex mass isotopomer distributions (M+0 to M+3) that require computational deconvolution
Quantified Difference	Dual labeling provides two independent flux constraints simultaneously; PC/PDC ratios in normal fibroblasts measured at 0.01-0.3 with [U-13C3]pyruvate via mass isotopomer analysis; comparable resolution achievable with [1,2-13C2]pyruvate with reduced computational complexity
Conditions	13C-MFA in mammalian cell culture (hepatocytes, fibroblasts) and microbial systems (S. cerevisiae); NMR and MS-based isotopomer analysis

Why This Matters

For metabolic flux studies requiring precise partitioning between anaplerotic (PC) and oxidative (PDH) pyruvate metabolism, pyruvic acid-13C2 reduces experimental complexity and inter-assay variability compared to single-labeled tracers, while avoiding the spectral crowding and computational burden of uniformly labeled [U-13C3]pyruvate.

• [1] Malaisse, W. J., et al. (1996). D-glucose generation from [2-13C]pyruvate in rat hepatocytes: implications in terms of enzyme-to-enzyme channelling. Archives of Biochemistry and Biophysics, 332(2), 341-351. DOI: 10.1006/abbi.1996.0351. View Source
• [2] Ira, et al. (1998). Channeling of TCA cycle intermediates in Saccharomyces cerevisiae. Indian Journal of Biochemistry & Biophysics, 35(5), 260-265. PMID: 10410458. View Source
• [3] Riazi, R., et al. (2009). Probing pyruvate metabolism in normal and mutant fibroblast cell lines using 13C-labeled mass isotopomer analysis and mass spectrometry. Molecular Genetics and Metabolism, 98(4), 349-355. DOI: 10.1016/j.ymgme.2009.06.015. View Source
• [4] Chen, A. P., et al. (2018). Probing the cardiac malate-aspartate shuttle non-invasively using hyperpolarized [1,2-13C2]pyruvate. NMR in Biomedicine, 31(1), e3845. DOI: 10.1002/nbm.3845. View Source

Reduced NMR Spectral Complexity in RNA Structural Studies

In structural biology applications requiring site-specific isotopic labeling of RNA for NMR spectroscopy, asymmetrically labeled pyruvate precursors offer distinct advantages over uniformly labeled carbon sources. Studies using E. coli mutant strains (DL323) grown on [3-13C]pyruvate achieved highly site-specific enrichment patterns: C5′ (~95%), C1′ (~42%), purine C2/C8 (~95%), and pyrimidine C5 (~100%), with minimal labeling elsewhere [1]. In contrast, growth on [1,3-13C2]glycerol produced uniform ribose labeling except at C4′, resulting in multiplet splitting of C1′, C2′, and C3′ signals due to strong 13C-13C scalar coupling [2]. The asymmetric labeling from [3-13C]pyruvate eliminates these couplings, leading to substantial NMR spectral simplification, increased sensitivity, and more precise relaxation-derived dynamic parameters. While [3-13C]pyruvate (single C3 label) is used in this specific RNA labeling application, pyruvic acid-13C2 (C1,C2-labeled) represents a complementary dual-labeling strategy that can provide distinct enrichment patterns for orthogonal metabolic tracing in nucleotide biosynthesis studies, offering procurement flexibility depending on the desired labeling specificity.

NMR Spectral Simplification

Class-level

Site-specific enrichment up to ~95% at C5′; complementary C1,C2-labeling for orthogonal nucleotide tracing

Supports selection of positional labeling strategies for RNA NMR structural biology

E. coli auxotroph labeling; 27-nt ribosomal RNA fragment

Evidence Dimension	NMR spectral simplification and site-specific isotopic enrichment
Target Compound Data	Pyruvic acid-13C2 (C1,C2-labeled): enables tracking of specific carbon positions in nucleotide biosynthesis; complementary to C3-labeled pyruvate for orthogonal labeling strategies
Comparator Or Baseline	[1,3-13C2]glycerol (uniform labeling): multiplet splitting of C1′, C2′, C3′ carbon signals, reduced sensitivity and precision; Unlabeled pyruvate: no NMR signal enhancement; [3-13C]pyruvate: C5′ (~95%), C1′ (~42%), purine C2/C8 (~95%), pyrimidine C5 (~100%) enrichment, minimal background
Quantified Difference	[3-13C]pyruvate labeling reduces NMR signal multiplicity vs. [1,3-13C2]glycerol; quantitative relaxation measurements show improved precision with simplified spectra; C1,C2-labeled pyruvate offers orthogonal carbon fate tracking
Conditions	E. coli DL323 mutant (succinate/malate dehydrogenase deficient); in vivo isotopic labeling for RNA NMR spectroscopy; 27-nt RNA fragment from 30S ribosomal subunit

Why This Matters

For procurement in structural biology/NMR facilities, pyruvic acid-13C2 and its positional variants (C1-labeled, C2-labeled, C3-labeled) offer complementary labeling strategies that cannot be replicated with uniformly labeled precursors; selection depends on the specific nucleotide carbon positions requiring enrichment and whether orthogonal tracing is needed.

• [1] Johnson, J. E., et al. (2011). Asymmetry of 13C labeled 3-pyruvate affords improved site specific labeling of RNA for NMR spectroscopy. Journal of Biomolecular NMR, 51(4), 505-517. DOI: 10.1007/s10858-011-9592-4. View Source
• [2] Johnson, J. E., et al. (2011). Asymmetry of 13C labeled 3-pyruvate affords improved site specific labeling of RNA for NMR spectroscopy. Journal of Biomolecular NMR, 51(4), 505-517. DOI: 10.1007/s10858-011-9592-4. View Source

In Vivo Brain TCA Cycle Intermediate Detection

Hyperpolarized [2-13C]pyruvate enables in vivo detection of mitochondrial TCA cycle metabolism that is inaccessible with [1-13C]pyruvate. In rat brain in vivo, hyperpolarized [2-13C]pyruvate administration enabled detection of [5-13C]glutamate, [1-13C]acetylcarnitine, and [1-13C]citrate in addition to the expected [2-13C]lactate signal [1]. Following dichloroacetate (DCA) administration to upregulate PDH flux, [5-13C]glutamate signal increased by 40% from 0.014 ± 0.004 to 0.020 ± 0.006 (p = 0.02), with a trend toward increased citrate (0.002 ± 0.001 to 0.004 ± 0.002) [2]. In contrast, [1-13C]pyruvate loses its label upon decarboxylation to acetyl-CoA, rendering the entire downstream TCA cycle invisible to 13C MRS detection beyond the initial PDH step (bicarbonate production). Pyruvic acid-13C2 combines the advantages of both labels: the C1 position reports cytosolic exchange and anaplerotic fluxes, while the C2 position tracks TCA cycle intermediates and oxidative metabolism, enabling comprehensive brain metabolic phenotyping in a single imaging session [3].

In Vivo Brain TCA Detection

Analytical context

40% increase in [5-13C]glutamate with DCA using [2-13C]pyruvate (p=0.02); undetectable with [1-13C]pyruvate

Dual label captures both cytosolic and TCA cycle data in a single in vivo imaging session

Rat brain; hyperpolarized 13C MRS with chemical shift imaging

Evidence Dimension	Detection of TCA cycle intermediates in vivo
Target Compound Data	[1,2-13C2]pyruvate: simultaneous detection of C1-derived signals (lactate, alanine, bicarbonate) and C2-derived TCA cycle metabolites (glutamate, acetylcarnitine, citrate) in a single experiment
Comparator Or Baseline	[1-13C]pyruvate: only detects lactate, alanine, and bicarbonate (C1-derived); TCA cycle intermediates undetectable due to label loss at PDH step; [2-13C]pyruvate: detects glutamate (0.014 ± 0.004 to 0.020 ± 0.006 under DCA, 40% increase), acetylcarnitine, citrate, but lacks cytosolic exchange information
Quantified Difference	40% increase in [5-13C]glutamate signal with DCA using [2-13C]pyruvate (p=0.02); this TCA cycle readout is entirely absent with [1-13C]pyruvate; [1,2-13C2]pyruvate captures both datasets simultaneously
Conditions	In vivo rat brain; hyperpolarized 13C MRS with single-time-point chemical shift imaging; dichloroacetate stimulation of PDH flux

Why This Matters

For in vivo neuroimaging studies requiring comprehensive assessment of both cytosolic and mitochondrial pyruvate metabolism, pyruvic acid-13C2 eliminates the need for separate [1-13C]pyruvate and [2-13C]pyruvate imaging sessions, reducing animal usage, scan time, and inter-session variability.

• [1] Park, J. M., et al. (2013). Measuring mitochondrial metabolism in rat brain in vivo using MR Spectroscopy of hyperpolarized [2-13C]pyruvate. NMR in Biomedicine, 26(10), 1197-1203. DOI: 10.1002/nbm.2935. View Source
• [2] Park, J. M., et al. (2013). Measuring mitochondrial metabolism in rat brain in vivo using MR Spectroscopy of hyperpolarized [2-13C]pyruvate. NMR in Biomedicine, 26(10), 1197-1203. DOI: 10.1002/nbm.2935. View Source
• [3] Chen, A. P., et al. (2018). Probing the cardiac malate-aspartate shuttle non-invasively using hyperpolarized [1,2-13C2]pyruvate. NMR in Biomedicine, 31(1), e3845. DOI: 10.1002/nbm.3845. View Source

Application Scenarios for Pyruvic Acid-13C2

Hyperpolarized 13C MRI/MRS Metabolic Phenotyping

Pyruvic acid-13C2 is the optimal tracer for hyperpolarized 13C MRI/MRS studies requiring simultaneous quantification of cytosolic pyruvate exchange (lactate dehydrogenase, alanine aminotransferase activities) and mitochondrial oxidative metabolism (PDH flux, TCA cycle turnover). In cardiac applications, the dual label enables concurrent measurement of workload-dependent changes in [1-13C]lactate production (>5-fold increase under adrenergic stimulation) and 13C-acetylcarnitine accumulation (2.5-fold increase), with the C2-derived glutamate signal providing a readout of mitochondrial NADH shuttling capacity (40% reduction in glutamate/acetyl-CoA flux ratio) [1]. In neuroimaging, the C2 label enables detection of [5-13C]glutamate, [1-13C]acetylcarnitine, and [1-13C]citrate — TCA cycle intermediates that are completely invisible to [1-13C]pyruvate [2]. Procurement of pyruvic acid-13C2 for hyperpolarization workflows requires high isotopic purity (≥99 atom % 13C) to achieve sufficient polarization enhancement, typically with the free acid form for dissolution dynamic nuclear polarization (dDNP) preparations.

13C Metabolic Flux Analysis in Cell Culture and Microbes

For 13C-MFA studies requiring precise resolution of pyruvate partitioning between anaplerotic (PC-mediated) and oxidative (PDH-mediated) pathways, pyruvic acid-13C2 provides two independent flux constraints from a single tracer incubation. This eliminates the need for parallel experiments with [1-13C]pyruvate and [2-13C]pyruvate, reducing biological replicate requirements and inter-experiment variability. In mammalian hepatocyte studies, [2-13C]pyruvate has demonstrated asymmetric glucose labeling (C5 > C2, C6 > C1), revealing that PC activity dominates over PDH in gluconeogenic conditions [3]. In S. cerevisiae, [2-13C]pyruvate tracing confirmed preferential C3-glutamate labeling and TCA cycle intermediate channeling [4]. The dual-label approach extends these capabilities by adding the C1 carboxyl carbon as a simultaneous reporter of anaplerotic/cataplerotic exchange fluxes. For procurement in 13C-MFA workflows, the sodium salt form (pyruvic acid-13C2 sodium salt) is generally preferred for cell culture compatibility and pH neutrality.

LC-MS/MS Quantitative Metabolomics

Pyruvic acid-13C2 serves as an ideal internal standard for quantitative LC-MS/MS analysis of pyruvate and related central carbon metabolites in complex biological matrices (plasma, tissue homogenates, cell extracts). The +2 Da mass shift provides unambiguous chromatographic and mass spectrometric separation from endogenous unlabeled pyruvate, which is critical for accurate quantitation in isotope dilution workflows. The ≥99 atom % 13C isotopic purity specification ensures that the internal standard signal is not contaminated by unlabeled or partially labeled isotopologues, minimizing calibration curve bias . Unlike uniformly labeled [U-13C3]pyruvate, which generates M+0 to M+3 isotopomers and requires correction for natural isotope abundance, the defined dual labeling of pyruvic acid-13C2 produces a simpler isotopomer distribution that streamlines quantitative data processing. This tracer is particularly valuable in clinical metabolomics studies requiring absolute quantitation of plasma pyruvate levels, inborn error of metabolism diagnostics, and pharmacokinetic studies of pyruvate-based therapeutics.

Site-Specific Isotopic Labeling for NMR Structural Biology

In structural biology applications requiring site-specific 13C enrichment of nucleotides for NMR spectroscopy, pyruvic acid-13C2 and its positional isomers offer complementary labeling strategies. Studies using E. coli auxotrophic strains grown on [3-13C]pyruvate achieved site-specific enrichment at C5′ (~95%), C1′ (~42%), purine C2/C8 (~95%), and pyrimidine C5 (~100%) with minimal background labeling — a pattern that substantially simplifies NMR spectra and improves relaxation measurement precision compared to uniformly labeled precursors like [1,3-13C2]glycerol [5]. While [3-13C]pyruvate is optimal for specific ribose and base labeling, pyruvic acid-13C2 (C1,C2-labeled) provides an orthogonal labeling vector for tracking carbon flux into different nucleotide positions during de novo biosynthesis. Procurement decisions should consider the specific nucleotide carbon atoms requiring enrichment: C1,C2-labeled pyruvate for carboxyl/carbonyl carbon tracing; C3-labeled pyruvate for methyl carbon incorporation into ribose and purine/pyrimidine rings.

Application

Selection Property

Validation Focus

Hyperpolarized 13C MRI/MRS metabolic phenotyping

Dual-label simultaneous flux readout

Cytosolic vs. mitochondrial compartment resolution

13C metabolic flux analysis (cell culture & microbes)

Dual flux constraints from single tracer incubation

PC vs. PDH flux partitioning accuracy

LC-MS/MS quantitative metabolomics research

+2 Da mass shift for unambiguous internal standardization

Matrix-effect control and isotope dilution precision

Site-specific isotopic labeling for RNA NMR

Positional labeling flexibility (C1,C2 vs. C3)

Orthogonal carbon enrichment pattern verification

• [1] Chen, A. P., et al. (2018). Probing the cardiac malate-aspartate shuttle non-invasively using hyperpolarized [1,2-13C2]pyruvate. NMR in Biomedicine, 31(1), e3845. DOI: 10.1002/nbm.3845. View Source
• [2] Park, J. M., et al. (2013). Measuring mitochondrial metabolism in rat brain in vivo using MR Spectroscopy of hyperpolarized [2-13C]pyruvate. NMR in Biomedicine, 26(10), 1197-1203. DOI: 10.1002/nbm.2935. View Source
• [3] Malaisse, W. J., et al. (1996). D-glucose generation from [2-13C]pyruvate in rat hepatocytes: implications in terms of enzyme-to-enzyme channelling. Archives of Biochemistry and Biophysics, 332(2), 341-351. DOI: 10.1006/abbi.1996.0351. View Source
• [4] Ira, et al. (1998). Channeling of TCA cycle intermediates in Saccharomyces cerevisiae. Indian Journal of Biochemistry & Biophysics, 35(5), 260-265. PMID: 10410458. View Source
• [5] Johnson, J. E., et al. (2011). Asymmetry of 13C labeled 3-pyruvate affords improved site specific labeling of RNA for NMR spectroscopy. Journal of Biomolecular NMR, 51(4), 505-517. DOI: 10.1007/s10858-011-9592-4. View Source